Cas no 102438-62-0 (Bisphenol A-2,2',6,6'-d4)

• Product Name: Bisphenol A-2,2',6,6'-d4
• CAS No: 102438-62-0
• Molecular Formula: C₁₅H₁₆O₂
• Molecular Weight: 232.310991287231
• CID: 125072
• PubChem ID: 92043868

Bisphenol A-2,2',6,6'-d4 Properties

Names and Identifiers

• Phen-3,5-d2-ol,4,4'-(1-methylethylidene)bis- (9CI)
• BISPHENOL-A-2,2’,6,6’-D4
• BISPHENOL-A-2,2',6,6'-D4
• Bisphenol-A-2,2,6,6-d41000µg
• Bisphenol A-3,3',5,5'-d4
• Bisphenol A-d4-1
• 347841-41-2
• BISPHENOL-A-3,3',5,5'-D4
• D99211
• 102438-62-0
• HY-18260S5
• CS-0564529
• 2,6-dideuterio-4-[2-(3,5-dideuterio-4-hydroxyphenyl)propan-2-yl]phenol
• Bisphenol-alpha-2,2',6,6'-d4

• InChIKey： IISBACLAFKSPIT-ULDPCNCHSA-N
• Inchi： 1S/C15H16O2/c1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,16-17H,1-2H3/i7D,8D,9D,10D
• SMILES： OC1C([2H])=CC(=CC=1[2H])C(C)(C)C1C=C([2H])C(=C([2H])C=1)O

Computed Properties

• Exact Mass: 232.140137g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 232.140137g/mol
• Heavy Atom Count: 17
• Complexity: 209
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų
• Molecular Weight: 232.31g/mol

Experimental Properties

• LogP: 3.42370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes Bisphenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bisphenols